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Compound of Interest

Compound Name: 4'-Bromochalcone

Cat. No.: B182549

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4'-Bromochalcone, a synthetic
chalcone derivative with significant potential in medicinal chemistry and drug development. This
document details its chemical and physical properties, synthesis protocols, and biological
activities, with a focus on its anticancer mechanisms.

Core Data Summary

Quantitative data for 4'-Bromochalcone is summarized in the tables below for easy reference
and comparison.

Table 1: Chemical Identifiers and Molecular Properties

Parameter Value Reference
CAS Number 2403-27-2

Molecular Formula C15H11BrO

Molecular Weight 287.15 g/mol

Appearance Yellow crystalline solid [1]

Table 2: Physicochemical Properties
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Property Value
Melting Point 85-87 °C
- Soluble in organic solvents (e.g., ethanol,
Solubility _ _
dichloromethane); Insoluble in water.[1]
logP 5.317

Synthesis of 4'-Bromochalcone

4'-Bromochalcone is typically synthesized via a Claisen-Schmidt condensation reaction
between 4-bromoacetophenone and benzaldehyde in the presence of a base catalyst. Below
are protocols for both conventional and microwave-assisted synthesis.

Experimental Protocol: Conventional Synthesis

o Reaction Setup: In a round-bottom flask, dissolve 4-bromoacetophenone (1 equivalent) in
ethanol.

» Addition of Reagents: To the stirred solution, add benzaldehyde (1 equivalent).

o Catalysis: Slowly add an aqueous solution of sodium hydroxide (NaOH) or potassium
hydroxide (KOH) to the mixture.

o Reaction: Continue stirring the mixture at room temperature for several hours. The reaction
progress can be monitored by thin-layer chromatography (TLC).

« |solation: Once the reaction is complete, pour the mixture into cold water and acidify with
dilute HCI to precipitate the product.

« Purification: Filter the crude product, wash with water until the filtrate is neutral, and then dry.
The product can be further purified by recrystallization from a suitable solvent like ethanol.

Experimental Protocol: Microwave-Assisted Synthesis

o Reaction Setup: In a microwave-safe vessel, combine 4-bromoacetophenone (1 equivalent)
and benzaldehyde (1 equivalent) in a minimal amount of a suitable solvent (e.g., ethanol).
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Catalysis: Add a catalytic amount of a solid base, such as NaOH or KOH.

Irradiation: Place the vessel in a microwave reactor and irradiate at a specified power and
time (e.g., 100-300 W for 1-5 minutes).

Workup: After cooling, add water to the reaction mixture and collect the precipitated product
by filtration.

Purification: Wash the solid with water and recrystallize from an appropriate solvent to obtain
pure 4'-Bromochalcone.
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Reactants Reaction Conditions

4-Bromoacetophenone Benzaldehyde Base Catalyst (NaOH or KOH) Solvent (e.g., Ethanol) Energy (Stirring or Microwave)

Process

A

Claisen-Schmidt Condensation

Product
Y

4'-Bromochalcone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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